Cas no 866346-87-4 (2-(3-chloro-4-fluorobenzenesulfonyl)-3H-benzofchromen-3-one)

• Product Name: 2-(3-chloro-4-fluorobenzenesulfonyl)-3H-benzofchromen-3-one
• CAS No: 866346-87-4
• MF: C₁₉H₁₀ClFO₄S
• MW: 388.796706676483
• CID: 5695638
• PubChem ID: 2135792
• Update Time: 2023-11-21

2-(3-chloro-4-fluorobenzenesulfonyl)-3H-benzofchromen-3-one Chemical and Physical Properties

Names and Identifiers

• 2-[(3-chloro-4-fluorophenyl)sulfonyl]-3H-benzo[f]chromen-3-one
• F1602-0683
• 2-((3-chloro-4-fluorophenyl)sulfonyl)-3H-benzo[f]chromen-3-one
• 866346-87-4
• DTXSID201166651
• 2-[(3-Chloro-4-fluorophenyl)sulfonyl]-3H-naphtho[2,1-b]pyran-3-one
• 2-(3-chloro-4-fluorobenzenesulfonyl)-3H-benzo[f]chromen-3-one
• AKOS004916639
• STL167869
• BS-7144
• 2-(3-chloro-4-fluorophenyl)sulfonylbenzo[f]chromen-3-one
• 3H-Naphtho[2,1-b]pyran-3-one, 2-[(3-chloro-4-fluorophenyl)sulfonyl]-
• 2-(3-chloro-4-fluorobenzenesulfonyl)-3H-benzofchromen-3-one

• Inchi： 1S/C19H10ClFO4S/c20-15-9-12(6-7-16(15)21)26(23,24)18-10-14-13-4-2-1-3-11(13)5-8-17(14)25-19(18)22/h1-10H
• InChI Key： AGUOFKJELJRCSC-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)S(C1C(=O)OC2C=CC3C=CC=CC=3C=2C=1)(=O)=O)F

Computed Properties

• Exact Mass: 387.9972358g/mol
• Monoisotopic Mass: 387.9972358g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 701
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 68.8Ų

Experimental Properties

• Density: 1.539±0.06 g/cm3(Predicted)
• Boiling Point: 646.7±55.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthopyrans Naphthopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthopyrans